[2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol

• IUPAC Name: [2-chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol
• InChI: InChI=1S/C14H18ClNO2/c15-14-5-4-13(6-10(14)8-17)18-9-12-7-16(12)11-2-1-3-11/h4-6,11-12,17H,1-3,7-9H2
• InChI Key: VDHYBCJPBRZBDE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)N2CC2COC3=CC(=C(C=C3)Cl)CO
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol

Description

[2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol, also known as CBM, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. CBM is a white to off-white powder that is soluble in organic solvents such as ethanol and methanol.

Mechanism of Action

The mechanism of action of [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol is not fully understood. However, studies have suggested that [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol may exert its effects by inhibiting certain enzymes and signaling pathways in cells. For example, [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
[2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol has been found to have various biochemical and physiological effects. In vitro studies have shown that [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol can inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. In animal studies, [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol has been shown to have anti-inflammatory and anti-cancer effects. [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol has also been found to have low toxicity and good bioavailability, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the advantages of [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol for lab experiments is its low toxicity and good bioavailability, which makes it suitable for in vitro and in vivo studies. [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol is also relatively easy to synthesize, making it accessible to researchers. However, one of the limitations of [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol research. One direction is to further investigate its anti-inflammatory and anti-cancer properties and explore its potential as a therapeutic agent. Another direction is to study its potential as a herbicide and fungicide in agriculture. Additionally, [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol could be explored for its use in the synthesis of novel materials such as polymers and nanoparticles. Further research is needed to fully understand the mechanism of action of [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol and its potential applications in various fields.

Synthesis Methods

The synthesis of [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol involves the reaction of 2-chloro-5-hydroxybenzaldehyde with cyclobutylamine to form 2-chloro-5-(cyclobutylamino)benzaldehyde. This intermediate is then reacted with epichlorohydrin to form 2-chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]benzaldehyde. Finally, the compound is reduced using sodium borohydride to yield [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol.

Scientific Research Applications

[2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol has been found to have potential applications in various fields such as medicine, agriculture, and material science. In medicine, [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. In agriculture, [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol has been investigated for its potential as a herbicide and fungicide. In material science, [2-Chloro-5-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]methanol has been explored for its use in the synthesis of novel materials such as polymers and nanoparticles.